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Introduction
Senkyunolide J is a naturally occurring phthalide compound isolated from the rhizome of

Ligusticum chuanxiong (also known as Chuanxiong), a perennial herb widely used in traditional

medicine.[1] Phthalides from this plant, including the senkyunolide family, are recognized for a

range of pharmacological activities, such as anti-inflammatory, analgesic, and cardiovascular-

protective effects.[2][3] While extensive research has been conducted on its isomers like

Senkyunolide I and H, Senkyunolide J remains a less-explored but promising molecule. This

guide provides a consolidated overview of the known physical and chemical properties of

Senkyunolide J, details common experimental protocols for its isolation, and discusses its

biological activities in the context of related compounds.

Physical and Chemical Properties of Senkyunolide J
Quantitative data regarding the physicochemical properties of Senkyunolide J are

summarized below. It is important to note that many of the specific thermodynamic values are

derived from computational models.
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Property Value Source(s)

Molecular Formula C₁₂H₁₈O₄ [4]

Molecular Weight 226.27 g/mol [4]

CAS Registry Number 94530-86-6 [4]

Normal Boiling Point 783.83 K (Predicted) [4]

Normal Melting Point 488.31 K (Predicted) [4]

Octanol/Water Partition

Coefficient (logP)
0.914 (Predicted) [4]

Water Solubility (log₁₀WS) -2.21 (in mol/L) (Predicted) [4]

Experimental Protocols
While protocols specifically optimized for Senkyunolide J are not extensively detailed in the

literature, methodologies for isolating its isomers and other phthalides from Ligusticum

chuanxiong are well-established. These methods provide a strong foundation for the extraction

and purification of Senkyunolide J.

General Extraction and Isolation Workflow
The general procedure involves solvent extraction from the plant material, followed by multi-

step chromatographic purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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